AbstractOver the past years, highly efficient conjugated polymers and small molecules have led to the development of organic photovoltaics (OPVs) as a promising alternative to conventional solar cells. Among the many designs, benzodithiophene (BDT)-based systems have achieved outstanding power conversion efficiency (PCE), breaking the 10% PCE barrier in the single-junction OPV devices. However, the precise molecular design of BDT-based materials to tune optical and electrochemical properties, morphology, and interaction between layers remains a challenge. At this point, computational chemistry provides an excellent option to supplement traditional characterization methods and, as a vital tool for designing new systems, understanding their structure–property relationship, predicting their performance, and speeding up OPV research. Hence, this review focused on advances in theoretical simulations of BDT-based OPVs during the last decade. First, a brief introduction of theoretical methodologies, including molecular dynamics simulations and quantum-chemical methods, is given. Then, selected examples of BDT-based materials that have shown great potential to generate high-efficiency devices were reviewed, considering DFT, deterministic, and stochastic methods. Finally, prospects and challenges are pointed out for the future design of improved OPVs.

ABSTRACTsThe need for fully dense material with well-engineered microstructures has led to the promising emergence of innovative sintering technologies among which the Spark Plasma Sintering (SPS) is one of the most favorite. Unlike the conventional sintering processes, SPS takes advantage of a current flow passing through the sintering die and metallic powders by which fast densification with minimal grain growth and enhanced physicomechanical properties can be obtained. Albeit there is a growing interest in the exploitation of SPS in producing sufficiently consolidated metallic parts, no analytical review has been released over the effects of SPS parameters on the densification behavior, microstructure evolution, and resultant physicomechanical properties of metallic parts and their alloys. In the present review, recent developments and ongoing challenges in modeling the SPS of metallic systems are thoroughly explored. Then, the effects of main SPS parameters including sintering temperature, dwell time, heating rate, and pressure on the microstructure and physicomechanical properties of metals and alloys are comprehensively investigated. These properties are categorized into two groups: (i) physical properties including relative density, electrical and thermal conductivities; (ii) mechanical properties with a systematic focus on hardness, elastic modulus, and tensile, compressive, and bending strengths. In each section, the general trends along which SPS parameters grow to affect each corresponding property are comprehensively discussed. Additionally, various microstructural phenomena being more likely to occur at the given metallic systems are fully addressed. The present work seeks to elaborate on the aforementioned issues and provide an overview of the unresolved challenges and proposed solutions to them.

AbstractSince their inception, liquid crystals (LCs) have been a topic of great interest among researchers around the globe. The alignment of LC molecules remains pivotal to explore the basic and applied aspects of LCs. Various alignment techniques such as rubbing of polyimides, coating of surfactants, magnetic field, oblique evaporation of SiOx, photoalignment, etc. have been widely explored to obtain the uniform alignment of LCs, eventually required in the fabrication of LC based displays and other photonic devices. One has to judiciously select the alignment technique to produce LC displays at industrial scale. However, certain issues have always remained which further stimulated the researchers to explore new sustainable ways of aligning LCs. Under this framework, the nanoparticles-controlled alignment could be one of new methods to align LCs. In this review, we have focused on the nanoparticles (isotropic and anisotropic) controlled alignment of LCs. The alignment of LCs could be achieved by: (i) doping of nanoparticles in the bulk LCs and (ii) patterning or growth of nanostructures on the substrates. Interestingly, the nanostructures grown on the non-conducting substrate are found to work as LC aligning agent and transparent conducting electrode. The nanoparticles doped polyimide alignment layers are also found to significantly improve the alignment of LCs. The quality of LC alignment obtained by using nanoparticles is more or less same as in conventional alignment techniques but less time consuming and cost-effective. Besides the induced or improved alignment of LCs due to nanoparticles, the electro-optical properties of LC devices are also found to be greatly improved as compared to devices using conventional alignment techniques. Moreover, we have discussed the pros and cons and future perspectives of nanoparticles tuned alignment of LCs.

AbstractTitanium (Ti)-based alloys wield unique combination of mechanical, chemical, and high temperature properties, which place them at the forefront of engineering applications ranging from biomedical to aerospace. Among these properties, electrochemical and thermal-induced degradation involving corrosion and high-temperature oxidation, respectively, are critical as they impact service life of the component. Advanced manufacturing techniques under additive manufacturing (AM) offer capabilities of fabricating complex structural and functional, near-net shaped engineering components. Owing to the excellent weldability, and ease of precursor (powder/wire) formability, Ti alloys are especially suitable for production using AM techniques. In contrast to narrow range of near-equilibrium thermokinetic conditions in conventionally processing techniques of these alloys, AM fabricated materials encompass vast range of regimes of near to fully non-equilibrium thermokinetic and thermomechanic factors including multiple, extremely rapid heating/cooling cycles, steep thermal gradient, and severe thermal stress cycles controlled via distinct precursor morphology, processing atmosphere, and process parameters. Consequently, AM components exhibit characteristic microstructures including but not limited to heterogenous grain structure, non-equilibrium phase evolution, and presence of 3D macro/micro defects like crack networks, porosity, and crystallographic and atomic defects. These characteristics have been suggested to impact electrochemical and thermal-induced degradation of Ti alloys. Hence, there exists AM process induced variation in results and differed views about the mechanisms underlying these variations. The considerable prospect of AM for optimized fabrication of corrosion-resistant Ti alloys remains partly unrealized and provides plenty of room to explore. In this review, we discuss the present scenario of corrosion and high-temperature oxidation in AM Ti alloys. The process-induced peculiarities associated with AM and influence of these peculiarities and ambient media have been highlighted. Further, efforts to mitigate the corrosion/oxidation of AM components via post processing are reviewed. The review concludes comprehensively on the AM process-induced variation in corrosion and high temperature oxidation of Ti alloys.

AbstractPrecipitation hardening is one of the most important strengthening mechanisms in metallic materials, and thus, controlling precipitation is often critical in optimizing mechanical performance. Also other performance requirements such as functional and degradation properties are critically depending on precipitation. Control of precipitation in metallic materials is, thus, vital, and the approach presently in the limelight for this purpose is an integrated approach of theory, computations and experimental characterization. An empirical understanding is essential to build physical models upon and, furthermore, quantitative experimental data is needed to build databases and to calibrate the models. The most versatile tool for precipitation characterization is the transmission electron microscope (TEM). The TEM has sufficient resolving power to image even the finest precipitates, and with TEM-based microanalysis, overall quantitative data such as particle size distribution, volume fraction and number density of particles can be gathered. Moreover, details of precipitate structure, morphology and chemistry, can be revealed. TEM-based postmortem and in situ analysis of precipitation has made significant progress over the last decade, largely stimulated by the widespread application of aberration corrected microscopes and accompanying novel analytics. The purpose of this report is to review these recent developments in precipitation analysis methodology, including sample preparation. Application examples are provided for precipitation analysis in metals, and future prospects are discussed.

AbstractExternally physical fields such as stress field, electric field and magnetic field have been demonstrated influence the equilibria and kinetics of solid-state transformations in metals and alloys. This review focuses on the effects of externally physical fields on the aging precipitation of aerospace Al alloys including 2xxx Al-Cu alloys, 7xxx Al-Zn-Mg alloys as well as the advanced Al-Li alloys. While the η’ phase in Al-Zn-Mg alloy and the T1 phase in Al-Li alloy showed no obvious stress-orientating effect, the precipitation of θ’ phase in Al-Cu alloy showed obvious stress-orientating effect depending on the applied stress direction. Regarding precipitation kinetics, aging under stress field, electric field and magnetic field all can enhance the aging precipitation of aerospace Al alloys. The understanding of the effects of externally physical field on the aging precipitation in Al alloys is very preliminary. It appears that while the stress field acts on the thermally activated transformation, the athermal effect associating with electromigration of electromagnetic field has been considered responsible for the enhanced aging precipitation.

AbstractSupercapacitors (SCs) are currently numbered among the most outstanding energy storage and supply devices due to their high power density, durable cycle life, and wide operating temperature range. However, the wide application of SCs is still subject to the low energy density, which drives researchers to extensively look for high-performance electrode materials. In recent years, nickel sulfide-based materials have been widely studied as promising electrode materials for SCs due to their superior theoretical specific capacity, high redox activity, and rapid electric conduction, but the inferior active material utilization efficiency and poor reaction kinetics limit their practical demand in SCs. In this review, we briefly introduced the energy storage mechanism of nickel sulfide electrode materials used in supercapacitors and then launched an overview of improving performance. A particular emphasis is on the modification strategies to accelerate the electron conduction and mass transfer process through carbon recombination, metal heteroatom doping, interfacial electric field construction, exposure of edge active sites and large specific surface area, and building of ion diffusion channels. Finally, we discuss the research orientation of nickel sulfide-based electrode materials.

AbstractArtificial synapses in neuromorphic computing systems hold potential to emulate biological synaptic plasticity to achieve brain-like computation and autonomous learning behaviors in non-von-Neumann systems. 2D materials, such as graphene, graphene oxide, hexagonal boron nitride, transition metal dichalcogenides, transition metal oxides, 2D perovskite, and black phosphorous, have been explored to achieve many functionalities of biological synapses due to their unique electronic, optoelectronic, electrochemical, and mechanical properties that are lacking in bulk materials. This review features the current development in the state-of-the-art artificial synaptic electronic devices based on 2D materials. The structures of these devices are first discussed according to their number of terminals (two-, three-, four-, and multi-terminals) and geometric layouts (vertical, horizontal, hybrid). Since different 2D materials have been utilized to fabricate these devices, their underlying physical mechanisms and principles are further discussed, and their artificial neuron synaptic functionalities and performances are analyzed and contrasted. Finally, a summary of the current research status and major achievements is concluded, and the outlooks and perspectives for this emerging and vibrant field and the potential applications of these devices for neuromorphic computing are presented.

AbstractLi3VO4 anode has advantages of high energy density, long cycle life, safe working voltage, low cost, and simple synthesis process. It is considered to be a promising intercalation anode material for lithium ion batteries (LIBs). However, its practical application is limited for poor electronic conductivity and low initial coulombic efficiency (ICE). At present, nanocrystallization, surface coating, material combination and lattice doping are adopted to improve the electrochemical performance, including ICE, rate capability, cycling stability, etc. This review systematically summarizes the progress and challenges of Li3VO4 anode for energy storage, and provides some guidance for its future study.

AbstractMAX phase materials a new family of ternary layered carbide and nitride compounds are represented by the general formula of Mn+1AXn, where n = 1 ∼ 3, M stands for early transition metal, A express A-group elements, and X is either nitrogen or carbon. As early as 1960s, this materials had been paied much attention due to their unique physical properties combination of metals and ceramics such as machinability, low hardness, excellent electrical, good thermal conductivity, damage tolerance, thermal shock resistance, high elastic moduli, oxidation and corrosion resistance. Therefore, MAX phase ceramics can be used as structural and functional materials, and is regarded as an ideal strengthening phase for metal matrix composites. Researchers have recognized the potentially technologically important application of this emerging material in the fields of aerospace, high-speed rail, nuclear industry, gas igniter, heat exchanger, high thrust rocket nozzle, electric brush, kiln furniture, metal refining electrode and high-temperature seal. In recent years, a new research caused heightened concerns on MAX phase, as the feasibility of attaining MXenes via selectively etching these and removing of the A-group element. In this review, the development of MAX phase and th e characteristics and applications of its derivative of MXenes are introduced in the first place. Next, the structure, morphology, electronic structure and diversity of the MAX phase are described. Thirdly, the different preparation methods and related applications of MAX phase films, bulk materials and powder materials are systematically introduced according to the current preparation technologies. Finally, the future development potential of MAX phase and the related improvement of the research subject are prospected. It aims to provide theoretical guidance and new ideas for synthesizing and creating new and excellent MAX phase materials, so that this new type of material can be put into social production and application in large quantities.